Cas no 57-08-9 (6-Acetamidohexanoic acid)

• Product Name: 6-Acetamidohexanoic acid
• CAS No: 57-08-9
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• MDL: MFCD00004424
• CID: 33647
• PubChem ID: 2005
• Update Time: 2026-05-14

6-Acetamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Acetamidohexanoic acid
• 6-acetylaminocaproicacid
• EPSILON-ACETAMIDOCAPROIC ACID
• 6-ACETAMINOHEXANOIC ACID
• Acexamic Acid
• 6-(Acetylamino)hexanoic acid
• 6-Acetamidocaproic acid

• MDL： MFCD00004424
• Inchi： 1S/C8H15NO3/c1-7(10)9-6-4-2-3-5-8(11)12/h2-6H2,1H3,(H,9,10)(H,11,12)
• InChI Key： WDSCBUNMANHPFH-UHFFFAOYSA-N
• SMILES： O=C(O)CCCCCNC(C)=O

Computed Properties

• Exact Mass: 173.10500
• Monoisotopic Mass: 173.105193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: White crystals.
• Density: 1.1599 (rough estimate)
• Melting Point: 102-106 ºC
• Boiling Point: 404.5°C at 760 mmHg
• Flash Point: 198.4°C
• Refractive Index: 1.4590 (estimate)
• PSA: 66.40000
• LogP: 1.15840
• Merck: 14,45
• Solubility: Not determined

6-Acetamidohexanoic acid Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 6-Acetamidohexanoic acid

Recent Advances in the Research of 6-Acetamidohexanoic Acid (CAS: 57-08-9) in Chemical Biology and Pharmaceutical Applications

6-Acetamidohexanoic acid (CAS: 57-08-9) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This molecule, characterized by its acetamido and hexanoic acid functional groups, has been the subject of numerous studies due to its potential applications in drug development, enzyme inhibition, and as a building block for more complex bioactive molecules. Recent research has focused on its synthesis, biological activity, and potential therapeutic uses, making it a compound of high relevance in contemporary scientific inquiry.

One of the key areas of investigation has been the role of 6-Acetamidohexanoic acid in enzyme inhibition. Studies have demonstrated its efficacy as an inhibitor of certain proteases, which are enzymes that play critical roles in various physiological and pathological processes. By modulating protease activity, this compound has shown promise in the treatment of diseases such as cancer, inflammatory disorders, and infectious diseases. The mechanism of inhibition involves the binding of the compound to the active site of the protease, thereby preventing the enzyme from cleaving its substrate.

In addition to its inhibitory properties, 6-Acetamidohexanoic acid has been explored for its utility in drug delivery systems. Its chemical structure allows for conjugation with other molecules, facilitating the targeted delivery of therapeutic agents to specific tissues or cells. This approach has been particularly valuable in the development of prodrugs, where the compound serves as a carrier that releases the active drug upon enzymatic cleavage. Recent advancements in this area have highlighted the potential for improved pharmacokinetics and reduced side effects in drug therapies.

Another significant area of research involves the synthesis and modification of 6-Acetamidohexanoic acid to enhance its biological activity and stability. Researchers have developed novel synthetic routes to produce derivatives of the compound with improved properties, such as increased solubility, enhanced binding affinity, and greater resistance to metabolic degradation. These modifications have expanded the scope of its applications, enabling its use in a wider range of therapeutic contexts.

Recent studies have also investigated the potential of 6-Acetamidohexanoic acid in the field of chemical biology, where it has been used as a tool to study enzyme mechanisms and protein interactions. By incorporating the compound into probes and assays, scientists have gained insights into the dynamics of enzyme-substrate interactions and the regulation of enzymatic activity. These findings have contributed to a deeper understanding of biochemical pathways and the development of new therapeutic strategies.

In conclusion, 6-Acetamidohexanoic acid (CAS: 57-08-9) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse applications, from enzyme inhibition to drug delivery and chemical biology tools, underscore its versatility and potential for future innovations. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic utility, making it a valuable asset in the pursuit of novel treatments for various diseases.